Cas no 2137883-15-7 (Cyclopropanecarboxylic acid, 2-bromo-1-(3,4-dibromophenyl)-)

• Product Name: Cyclopropanecarboxylic acid, 2-bromo-1-(3,4-dibromophenyl)-
• CAS No: 2137883-15-7
• MF: C₁₀H₇Br₃O₂
• MW: 398.873380899429
• CID: 5287815
• Update Time: 2025-05-19

Cyclopropanecarboxylic acid, 2-bromo-1-(3,4-dibromophenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-bromo-1-(3,4-dibromophenyl)-

• Inchi： 1S/C10H7Br3O2/c11-6-2-1-5(3-7(6)12)10(9(14)15)4-8(10)13/h1-3,8H,4H2,(H,14,15)
• InChI Key： BDJIXLCNYTXYDN-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C(Br)=C2)(C(O)=O)CC1Br

Additional information on Cyclopropanecarboxylic acid, 2-bromo-1-(3,4-dibromophenyl)-

Cyclopropanecarboxylic acid, 2-bromo-1-(3,4-dibromophenyl)-: A Comprehensive Overview

Cyclopropanecarboxylic acid, 2-bromo-1-(3,4-dibromophenyl)- (CAS No. 2137883-15-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This brominated cyclopropane derivative is characterized by its unique structural features, which make it a valuable intermediate in the synthesis of various high-performance materials and bioactive molecules. The compound's 2-bromo-1-(3,4-dibromophenyl)cyclopropanecarboxylic acid structure offers a versatile platform for further chemical modifications, enabling researchers to explore its potential in diverse applications.

The growing interest in brominated cyclopropane derivatives stems from their ability to impart enhanced stability and reactivity to molecular frameworks. In recent years, the demand for such compounds has surged, particularly in the development of novel pharmaceuticals and advanced materials. Cyclopropanecarboxylic acid, 2-bromo-1-(3,4-dibromophenyl)- stands out due to its balanced physicochemical properties, including moderate solubility in organic solvents and thermal stability, which are critical for industrial-scale synthesis.

One of the most compelling aspects of CAS 2137883-15-7 is its role in drug discovery. Researchers have identified its potential as a building block for kinase inhibitors and other therapeutic agents targeting inflammatory diseases and cancer. The presence of multiple bromine atoms in its structure enhances its binding affinity to biological targets, making it a promising candidate for further pharmacological studies. Additionally, the compound's cyclopropane ring is known to improve metabolic stability, a key factor in the development of orally bioavailable drugs.

In the realm of agrochemicals, 2-bromo-1-(3,4-dibromophenyl)cyclopropanecarboxylic acid has shown potential as a precursor for the synthesis of novel pesticides and herbicides. Its ability to disrupt enzymatic processes in pests while maintaining low toxicity to non-target organisms aligns with the current industry trend toward environmentally friendly solutions. This has led to increased research into its applications in sustainable agriculture, particularly in the context of integrated pest management systems.

The compound's utility extends to material science, where it serves as a key intermediate in the production of flame-retardant polymers and high-performance coatings. The bromine atoms in Cyclopropanecarboxylic acid, 2-bromo-1-(3,4-dibromophenyl)- contribute to its flame-retardant properties, making it valuable for applications in electronics, automotive, and aerospace industries. Recent advancements in polymer chemistry have highlighted its role in developing materials with improved thermal and mechanical properties.

From a synthetic chemistry perspective, the preparation of CAS 2137883-15-7 involves multi-step organic transformations, often starting from readily available aromatic precursors. Modern synthetic routes emphasize efficiency and sustainability, employing catalytic methods to minimize waste and energy consumption. These innovations are particularly relevant given the increasing focus on green chemistry principles in industrial processes.

Market analysts project steady growth in the demand for brominated cyclopropane derivatives, driven by their expanding applications across multiple industries. The compound's versatility and the ongoing research into its potential uses position it as a significant player in the specialty chemicals market. Companies specializing in fine chemicals and custom synthesis are increasingly offering Cyclopropanecarboxylic acid, 2-bromo-1-(3,4-dibromophenyl)- to meet the needs of research institutions and industrial clients.

Quality control and analytical characterization are critical aspects of working with 2-bromo-1-(3,4-dibromophenyl)cyclopropanecarboxylic acid. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity. These analytical protocols are essential for maintaining consistency in research and industrial applications, particularly in regulated industries like pharmaceuticals.

Looking ahead, the scientific community continues to explore new frontiers for CAS 2137883-15-7. Emerging areas of interest include its potential in optoelectronic materials and as a ligand in catalytic systems. The compound's unique electronic properties, imparted by its bromine substituents, open possibilities for applications in organic electronics and photovoltaics, aligning with global trends in renewable energy technologies.

In conclusion, Cyclopropanecarboxylic acid, 2-bromo-1-(3,4-dibromophenyl)- represents a fascinating case study in the intersection of fundamental chemistry and applied science. Its diverse applications across pharmaceuticals, agrochemicals, and advanced materials underscore the importance of continued research into brominated cyclopropane derivatives. As synthetic methodologies advance and new applications emerge, this compound is poised to play an increasingly significant role in addressing contemporary scientific and industrial challenges.